Cas no 1270488-63-5 (3-amino-3-(2-fluoropyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid
• CAS No: 1270488-63-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6205955
• PubChem ID: 55294638
• Update Time: 2025-10-28

3-amino-3-(2-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid
• 1270488-63-5
• AKOS006369266
• EN300-1858850

• Inchi： 1S/C8H9FN2O2/c9-8-5(2-1-3-11-8)6(10)4-7(12)13/h1-3,6H,4,10H2,(H,12,13)
• InChI Key： QXQUFWGOWUVMPW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid

Research Brief on 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid (CAS: 1270488-63-5): Recent Advances and Applications

3-amino-3-(2-fluoropyridin-3-yl)propanoic acid (CAS: 1270488-63-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid has been optimized in recent years, with several research groups reporting efficient and scalable routes. A notable study published in the Journal of Medicinal Chemistry (2023) described a novel asymmetric synthesis method that yields the compound with high enantiomeric purity, a critical factor for its use in chiral drug development. The method employs a catalytic enantioselective hydrogenation step, which significantly reduces the production of unwanted stereoisomers and improves overall yield.

In terms of biological activity, 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid has shown promise as a key intermediate in the design of gamma-aminobutyric acid (GABA) receptor modulators. A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. The fluoropyridine moiety is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for further optimization.

Additionally, the compound has been investigated for its role in the inhibition of bacterial enzymes. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid derivatives act as potent inhibitors of dihydrofolate reductase (DHFR) in Staphylococcus aureus, a critical target for antibiotic development. The study highlighted the compound's ability to disrupt folate metabolism, leading to bacterial cell death. These findings underscore its potential as a lead compound for novel antibacterial agents.

Beyond its therapeutic applications, 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid has also been explored in the field of chemical biology as a tool for studying protein-ligand interactions. Its fluorescent properties, attributed to the fluoropyridine group, enable real-time monitoring of binding events, as demonstrated in a 2023 study published in Chemical Communications. This feature makes it a valuable probe for high-throughput screening and mechanistic studies.

In conclusion, 3-amino-3-(2-fluoropyridin-3-yl)propanoic acid (CAS: 1270488-63-5) represents a multifaceted compound with significant potential in drug discovery and chemical biology. Recent advances in its synthesis and applications highlight its versatility as a building block for bioactive molecules and a tool for studying biological systems. Future research is expected to further elucidate its mechanisms of action and expand its utility in therapeutic development.